1-(3,3-Dimethylcyclohexyl)pent-4-en-1-one

• CAS No.: 56973-87-6
• Molecular Formula: C13H22O
• Molecular Weight: 194.31 g/mol
• IUPAC Name: 1-(3,3-dimethylcyclohexyl)pent-4-en-1-one
• InChI: InChI=1S/C13H22O/c1-4-5-8-12(14)11-7-6-9-13(2,3)10-11/h4,11H,1,5-10H2,2-3H3
• InChI Key: OHYNEUHOSWPWLZ-UHFFFAOYSA-N
• SMILES: CC1(CCCC(C1)C(=O)CCC=C)C
• Pictograms: Environmental Hazard

Description

1-(3,3-Dimethylcyclohexyl)pent-4-en-1-one, also known as this compound, is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

Into a 2 liter autoclave is placed 700 grams of the diethyl ketal of 1-acetyl-3,3-dimethyl cyclohexane prepared according to Example II; 360 grams of allyl alcohol; and 10 grams of sodium acetate. The autoclave is sealed and heated to 150° C. and maintained at that temperature for a period of five hours. At the end of the five hour period, the autoclave is opened and the contents are filtered, washed with water and distilled on a 12" Goodloe column yielding the following fractions:

Synthesis routes and methods II

Procedure details

A slurry of 1-acetyl-3,3-dimethylcyclohexane (156 grams, 1 mole), potassium hydroxide (86 grams, 1.5 moles), and toluene (300 ml) is heated to reflux. Allyl chloride (114 grams, 1.5 moles) is added to the thickened reaction mass whereupon the mass becomes more fluid. The mixture is heated at reflux for 61/2 hours. At the end of this period, the reaction mass is cooled to room temperature, and 500 ml of water is added thereto. The aqueous layer is discarded, and the organic layer is distilled to afford 74 grams of recovered 1-acetyl-3,3-dimethyl hexane, 53 grams of 1-acetyl-3,3-dimethyl-1-(2-propenyl) cyclohexane, and 35 grams of 3,3-dimethyl-1-(4-pentenoyl) cyclohexane.